2-(3-Hydroxyadamantan-1-yl)acetic acid
Overview
Description
2-(3-Hydroxyadamantan-1-yl)acetic acid, or 2-HAA, is a relatively new compound that has been studied for its potential applications in scientific research. It is an analog of adamantane, a cycloalkane with four fused rings, and is synthesized from adamantane-1-acetic acid. 2-HAA is a chiral molecule and has been found to have a wide range of biological and physiological activities, making it an attractive candidate for further research.
Scientific Research Applications
Synthesis and Optimization in Medicinal Chemistry
2-(3-Hydroxy-1-adamantyl)-2-oxoacetic acid, an intermediate of saxagliptin for Type 2 Diabetes Mellitus, can be synthesized from 1-adamantanecarboxylic acid. Key steps in the synthesis involve oxidation and one-pot methods, achieving an overall yield of about 51% (Wang et al., 2018).
Pharmacological Properties
Esters of 2-(1,2,4-triazoles-3-iltio)acetic acids have been found to exhibit analgesic, neuroleptic, diuretic, anti-inflammatory, mild antimicrobial, and other biological activities. They also serve as intermediates in the synthesis of various pharmacologically relevant compounds (Salionov, 2015).
Synthesis in Organic Chemistry
Methods have been developed for synthesizing (3-Hydroxyadamantan-1-yl)methanols, which are important for preparing diols through nitroxylation and subsequent reduction processes (Ivleva et al., 2018).
Role in HIV Treatment Research
2-(Quinolin-3-yl)-acetic-acid derivatives, which share structural similarities, have been identified as allosteric HIV-1 integrase inhibitors, blocking multiple steps of HIV-1 integration and showing potential as antiretroviral compounds (Kessl et al., 2012).
Antitumor Activity
Novel silver complexes based on phosphanes and ester derivatives of bis(pyrazol-1-yl)acetate ligands, including derivatives of 2-(3-Hydroxyadamantan-1-yl)acetic acid, have shown significant in vitro antitumor activity, particularly against small-cell lung carcinoma (SCLC) cells (Pellei et al., 2023).
Clinical Chemistry Applications
In clinical chemistry, methods have been developed for the liquid-chromatographic determination of specific acids, including related compounds, in human plasma. Such methods are crucial for various diagnostic purposes (Martínez et al., 1983).
Iron Overload Treatment
Conjugates of desferrioxamine B (DFOB) with derivatives of adamantane, including 3-hydroxyadamantane-1-carboxylic acid, have been studied as potential treatments for iron overload diseases, such as beta-thalassemia (Liu et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that adamantine derivatives have been known to interact with various biological targets, including ion channels and receptors .
Mode of Action
It has been suggested that adamantine derivatives can interact with their targets through hydrophobic interactions and hydrogen bonding .
Pharmacokinetics
It is known that the physicochemical properties of a compound, such as lipophilicity and water solubility, can significantly impact its bioavailability .
Result of Action
Some studies suggest that adamantine derivatives may have potential antidepressant effects .
Action Environment
It is known that factors such as temperature, ph, and the presence of other substances can affect the stability and efficacy of chemical compounds .
properties
IUPAC Name |
2-(3-hydroxy-1-adamantyl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O3/c13-10(14)6-11-2-8-1-9(3-11)5-12(15,4-8)7-11/h8-9,15H,1-7H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFMDWSCOQLUOCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3(CC1CC(C2)(C3)O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90330404 | |
Record name | (3-Hydroxytricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90330404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17768-36-4 | |
Record name | 17768-36-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=252898 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (3-Hydroxytricyclo[3.3.1.1~3,7~]decan-1-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90330404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-hydroxyadamantan-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.